Kukoamine A

Description

Kukoamine A (KuA) is a spermine alkaloid found in certain plants, notably Lycium chinense (Chinese matrimony vine), potatoes, and tomatoes . Research indicates that Kukoamine A possesses several biological activities, including anticancer, cytoprotective, antioxidant, and anti-inflammatory effects . Furthermore, it exhibits neuroprotective properties by inhibiting oxidative stress and apoptosis following whole-brain irradiation in rats . Studies suggest KuA prevents radiation-induced neuroinflammation and preserves hippocampal neurogenesis by inhibiting the activation of NF-κB and AP-1, while also attenuating insulin resistance and fatty liver by downregulating Srebp-1c .

Beyond its neuroprotective and anti-inflammatory capabilities, Kukoamine A has shown promise in treating osteoporosis . Research indicates that KuA can increase bone mineral density and improve bone microarchitecture . In vitro studies demonstrate that KuA improves osteogenic differentiation and mineralization, and it also reduces inflammation, cell apoptosis, and oxidative stress . Additionally, Kukoamine A has been found to inhibit the growth and migration of human glioblastoma cells by inducing apoptosis and attenuating epithelial-mesenchymal transition . This suggests its potential as an agent for the treatment or prevention of human glioblastoma .

Another notable Kukoamine is Kukoamine B, which shares structural similarities with Kukoamine A and is also found in plants like Lycium chinense . Kukoamine B, like Kukoamine A, is being explored for its potential in improving bone health, preventing bone resorption, and increasing bone formation . Both Kukoamine A and Kukoamine B can increase alkaline phosphatase activity, which is associated with improved bone health . These compounds are being investigated for their use in dietary supplements aimed at treating or preventing osteopathia and related bone diseases .

• CAS No.: 75288-96-9
• Product Name: Kukoamine A
• Molecular Formula: C28H42N4O6
• Molecular Weight: 530.7 g/mol
• IUPAC Name: 3-(3,4-dihydroxyphenyl)-N-[3-[4-[3-[3-(3,4-dihydroxyphenyl)propanoylamino]propylamino]butylamino]propyl]propanamide
• Standard InChI: InChI=1S/C28H42N4O6/c33-23-9-5-21(19-25(23)35)7-11-27(37)31-17-3-15-29-13-1-2-14-30-16-4-18-32-28(38)12-8-22-6-10-24(34)26(36)20-22/h5-6,9-10,19-20,29-30,33-36H,1-4,7-8,11-18H2,(H,31,37)(H,32,38)
• Standard InChIKey: IOLDDENZPBFBHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCC(=O)NCCCNCCCCNCCCNC(=O)CCC2=CC(=C(C=C2)O)O)O)O
• Synonyms: kukoamine A; N(1),N(12)-bis(dihydrocaffeoyl)spermine
• PubChem Compound: 5318865
• Last Modified: Aug 15 2023